Cas no 2034576-34-4 (3-(1-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carbonyl}pyrrolidin-3-yl)oxypyrazine-2-carbonitrile)

• Product Name: 3-(1-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carbonyl}pyrrolidin-3-yl)oxypyrazine-2-carbonitrile
• CAS No: 2034576-34-4
• MF: C₁₆H₁₆N₆O₃
• MW: 340.33664226532
• CID: 5353872
• Update Time: 2025-05-19

3-(1-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carbonyl}pyrrolidin-3-yl)oxypyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-((1-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile
• 3-[1-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carbonyl)pyrrolidin-3-yl]oxypyrazine-2-carbonitrile
• 3-(1-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carbonyl}pyrrolidin-3-yl)oxypyrazine-2-carbonitrile

• Inchi： 1S/C16H16N6O3/c17-9-13-15(19-4-3-18-13)25-11-2-6-21(10-11)16(23)12-8-14-22(20-12)5-1-7-24-14/h3-4,8,11H,1-2,5-7,10H2
• InChI Key： XVLBCFJUVOVAKH-UHFFFAOYSA-N
• SMILES： O(C1C(C#N)=NC=CN=1)C1CN(C(C2C=C3N(CCCO3)N=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 551
• XLogP3: 0.5
• Topological Polar Surface Area: 106

Additional information on 3-(1-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carbonyl}pyrrolidin-3-yl)oxypyrazine-2-carbonitrile

Research Briefing on 3-(1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carbonyl}pyrrolidin-3-yl)oxypyrazine-2-carbonitrile (CAS: 2034576-34-4)

The compound 3-(1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carbonyl}pyrrolidin-3-yl)oxypyrazine-2-carbonitrile (CAS: 2034576-34-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase targets, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The structural complexity of the molecule, characterized by the fusion of pyrazolooxazine and pyrazine moieties, contributes to its high binding affinity and selectivity. Computational modeling and X-ray crystallography studies have provided insights into the molecular interactions between this compound and its target proteins, elucidating the mechanistic basis of its inhibitory activity.

In vitro and in vivo evaluations have demonstrated promising results, with the compound exhibiting significant efficacy in preclinical models. For instance, a study published in the Journal of Medicinal Chemistry reported that 3-(1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carbonyl}pyrrolidin-3-yl)oxypyrazine-2-carbonitrile effectively suppressed tumor growth in xenograft models by targeting a key signaling pathway involved in cell proliferation. These findings underscore the compound's potential as a lead candidate for further drug development.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of the compound, such as its bioavailability and metabolic stability. Researchers are actively exploring structural modifications to enhance these attributes while maintaining the compound's therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 3-(1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carbonyl}pyrrolidin-3-yl)oxypyrazine-2-carbonitrile represents a promising avenue for drug discovery, with its unique chemical structure and potent biological activity. Continued research is essential to fully realize its therapeutic potential and address the existing challenges in its development.